3-(furan-2-yl)-6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazine

• IUPAC Name: 3-(furan-2-yl)-6-(pyridin-3-ylmethylsulfanyl)pyridazine
• InChI: InChI=1S/C14H11N3OS/c1-3-11(9-15-7-1)10-19-14-6-5-12(16-17-14)13-4-2-8-18-13/h1-9H,10H2
• InChI Key: HHEVZBJPCUVRNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol

Description

The compound “3-(furan-2-yl)-6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazine” is likely to be an organic compound consisting of furan, pyridine, and pyridazine rings. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Pyridazine is a heterocyclic organic compound with the molecular formula (CH)4N2. It contains a six-membered ring with two adjacent nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each requiring specific reagents and conditions. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its furan, pyridine, and pyridazine rings, as well as the placement of the sulfanyl group. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence and position of the furan, pyridine, and pyridazine rings, as well as the sulfanyl group. These functional groups could undergo various chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be further studied for its potential uses in various fields, such as medicine, materials science, or chemical synthesis.